
3-Amino-5-tert-butylpyrazole CAS number and
molecular weight

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Amino-5-tert-butylpyrazole

Cat. No.: B1268078 Get Quote

In-Depth Technical Guide to 3-Amino-5-tert-
butylpyrazole
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Amino-5-tert-butylpyrazole, a

versatile heterocyclic amine that serves as a key building block in the synthesis of a wide range

of compounds, particularly in the agrochemical and pharmaceutical industries. This document

outlines its chemical properties, spectral data, and a representative synthetic approach.

Core Compound Information
Chemical Identity:

Identifier Value

IUPAC Name 5-tert-butyl-1H-pyrazol-3-amine

Synonyms
3-Amino-5-tert-butyl-1H-pyrazole, 5-Amino-3-

tert-butyl-1H-pyrazole

CAS Number 82560-12-1

Molecular Formula C₇H₁₃N₃

Molecular Weight 139.20 g/mol
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Physicochemical Properties:

Property Value

Appearance White to brown crystalline powder

Melting Point 77-83 °C

Purity ≥ 98% (GC)

Storage Conditions Store at 2 - 8 °C

Spectroscopic Data
Characterization of 3-Amino-5-tert-butylpyrazole is crucial for its identification and quality

control in research and development. Below is a summary of its key spectral features.

Mass Spectrometry: The electron ionization mass spectrum of 3-Amino-5-tert-butylpyrazole
shows a molecular ion peak corresponding to its molecular weight.

Infrared (IR) Spectroscopy: The IR spectrum of aminopyrazoles is characterized by specific

vibrational frequencies. For 3(5)-aminopyrazoles, the tautomerism between the 3-amino and 5-

amino forms can be investigated using matrix isolation IR spectroscopy.[1] The spectra typically

show characteristic bands for N-H stretching of the amino group and the pyrazole ring, as well

as C-H and C-N vibrations.

Nuclear Magnetic Resonance (NMR) Spectroscopy: While specific ¹H NMR data for 3-Amino-
5-tert-butylpyrazole is not readily available in the public domain, the spectra of related

aminopyrazoles and their derivatives have been reported. For instance, the ¹H NMR spectrum

of 3(5)-aminopyrazole in DMSO-d₆ shows distinct doublets for the pyrazole ring protons and a

broad singlet for the amino and ring NH protons.[2] For N-substituted derivatives, such as N-(3-

(tert-Butyl)-1-methyl-1H-pyrazol-5-yl)-4-methyl-N-tosylbenzenesulfonamide, the tert-butyl group

typically appears as a singlet in the ¹H NMR spectrum.[3]

Synthesis and Reactivity
3-Amino-5-tert-butylpyrazole is a valuable intermediate in the synthesis of more complex

molecules. Its reactivity is centered around the amino group and the pyrazole ring nitrogens,
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which can undergo various reactions such as acylation, alkylation, and condensation.

Representative Synthetic Pathway
While a specific, detailed protocol for the synthesis of 3-Amino-5-tert-butylpyrazole is not

widely published, a general and common method for the synthesis of 3(5)-aminopyrazoles

involves the condensation of a β-ketonitrile with hydrazine or its derivatives. The following

diagram illustrates a plausible synthetic workflow for obtaining 3-Amino-5-tert-butylpyrazole.
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Caption: General synthetic workflow for 3-Amino-5-tert-butylpyrazole.

Experimental Protocol: General Procedure for the
Synthesis of 3(5)-Aminopyrazoles
The following is a generalized experimental protocol based on the synthesis of similar

aminopyrazoles, which can be adapted for the preparation of 3-Amino-5-tert-butylpyrazole.
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Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, add the β-ketonitrile (1 equivalent), such as pivaloylacetonitrile, and a suitable

solvent like ethanol.

Addition of Hydrazine: While stirring, add hydrazine hydrate (1-1.2 equivalents) to the

solution.

Reaction: Heat the reaction mixture to reflux and maintain for several hours. The progress of

the reaction can be monitored by thin-layer chromatography (TLC).

Work-up: After the reaction is complete, cool the mixture to room temperature. The solvent is

typically removed under reduced pressure.

Purification: The crude product can be purified by recrystallization from an appropriate

solvent or by column chromatography on silica gel to yield the pure 3-Amino-5-tert-
butylpyrazole.

Applications in Research and Development
3-Amino-5-tert-butylpyrazole is a key intermediate in the development of new chemical

entities with potential biological activity.

Agrochemicals: This compound serves as a precursor for the synthesis of novel herbicides

and fungicides. The pyrazole scaffold is a well-established pharmacophore in agrochemistry.

Pharmaceuticals: In drug discovery, the aminopyrazole moiety is incorporated into molecules

targeting a variety of biological pathways. Derivatives of aminopyrazoles have been

investigated for their potential as kinase inhibitors and other therapeutic agents.

The logical workflow for the utilization of 3-Amino-5-tert-butylpyrazole in the synthesis of

more complex heterocyclic systems, such as pyrazolopyrimidines, is depicted below.
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Caption: Synthetic pathway to pyrazolopyrimidine derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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